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Compound of Interest

Compound Name: TNO155

Cat. No.: B2543578

Essential Safety Precautions for Handling TNO155

IMMEDIATE ACTION REQUIRED: This document provides critical safety and operational
guidance for all personnel handling the SHP2 inhibitor, TNO155.

TNO155 is a potent, selective, and orally active allosteric inhibitor of wild-type SHP2.[1][2]
While specific safety data sheets (SDS) for TNO155 are not publicly available, guidance for
handling similar SHP2 inhibitors, such as Shp2-IN-9, provides a strong basis for safe
operational procedures.[3] Adherence to these protocols is mandatory to mitigate exposure
risks.

Personal Protective Equipment (PPE)

All personnel must don the following PPE before handling TNO155. This equipment is
designed to create a barrier against potential chemical exposure through inhalation, skin
contact, or splashing.[4]
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PPE Category Item Specification Rationale

Nitrile gloves are

preferred for their

) chemical resistance. Prevents skin contact
Hand Protection Gloves )
For extended contact,  with the compound.[3]
double-gloving is
recommended.
Safety glasses with
side shields are the
minimum requirement.  Protects eyes from
] Safety Glasses / Chemical splash accidental splashes or
Eye Protection ) )
Goggles goggles are aerosolized patrticles.
recommended when [3]

there is a risk of

splashing.

Along-sleeved, Protects skin and
Body Protection Lab Coat impermeable lab coat personal clothing from

should be worn. contamination.[3]

A properly fitted N95

respirator or higher is

recommended when Minimizes the risk of
Respiratory Protection ~ N95 Respirator handling the powder inhaling fine particles
outside of a certified of the compound.[3]

chemical fume hood

or for large quantities.

Operational Plan: Safe Handling from Receipt to
Disposal

A systematic approach to handling TNO155 is crucial for laboratory safety. The following
procedural steps provide guidance for each stage of the handling process.

Receiving and Storage
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Upon receipt of TNO155, visually inspect the package for any signs of damage or leakage.[3] If
the package is compromised, follow institutional spill procedures immediately. Log the date of
receipt and the date the container is opened.

For storage, TNO155 as a solid powder should be kept in a dry, dark environment.[5]
Recommended storage temperatures are as follows:

Form Storage Temperature Duration

Powder -20°C Long term (months to years)[5]
Powder 0-4°C Short term (days to weeks)[5]
In DMSO -80°C 6 months|[3]

In DMSO 4°C 2 weeks[3]

Weighing and Solution Preparation

All weighing of powdered TNO155 must be conducted in a certified chemical fume hood or a
balance enclosure to minimize inhalation exposure.[3] Use disposable weigh boats to prevent
cross-contamination.[3] When preparing solutions, slowly add the solvent (e.g., DMSO) to the
pre-weighed compound to avoid splashing.[3]

Disposal Plan

All waste contaminated with TNO155 must be treated as hazardous waste. This includes:

Weigh boats

Pipette tips

Gloves

Bench paper

Collect all contaminated solid waste in a designated, sealed, and clearly labeled hazardous
waste container.[3]
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Hazard Identification

While a specific hazard classification for TNO155 is not available, a similar SHP2 inhibitor,
Shp2-IN-9, is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[3] It is prudent to handle TNO155 with the same level of caution.

Experimental Workflow for Safe Handling

The following diagram outlines the necessary steps for safely handling TNO155 in a laboratory

setting.
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Caption: Workflow for Safe Handling of TNO155.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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